Cas no 89872-30-0 (4-Pyridinamine, sodium salt)

• Product Name: 4-Pyridinamine, sodium salt
• CAS No: 89872-30-0
• MF: C₅H₅N₃O
• MW: 123.112700223923
• CID: 993902
• PubChem ID: 434338
• Update Time: 2025-04-20

4-Pyridinamine, sodium salt Chemical and Physical Properties

Names and Identifiers

• N-Pyridin-4(1H)-ylidenenitrous amide
• NSC348708
• DTXSID401009025
• NSC-348708
• 4-Pyridinamine, sodium salt
• 89872-30-0

• Inchi： 1S/C5H5N3O/c9-8-7-5-1-3-6-4-2-5/h1-4H,(H,6,7,9)
• InChI Key： AFXSFRANURKYCZ-UHFFFAOYSA-N
• SMILES： O=NNC1C=CN=CC=1

Computed Properties

• Exact Mass: 123.043
• Monoisotopic Mass: 123.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.28g/cm3
• Boiling Point: 214ºC at 760 mmHg
• Flash Point: 83.2ºC
• Refractive Index: 1.607
• LogP: 1.24790